Cas no 117704-87-7 (1-Butyrylpiperidine-4-carboxylic acid)

• Product Name: 1-Butyrylpiperidine-4-carboxylic acid
• CAS No: 117704-87-7
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 3659963
• PubChem ID: 19900417
• Update Time: 2025-04-22

1-Butyrylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-(1-oxobutyl)-
• 1-butyrylpiperidine-4-carboxylic acid
• 1-(1-oxobutyl)-4-piperidinecarboxylic acid
• 1-butyrylisonipecotic acid
• NCGC00327044-01
• ALBB-012979
• VS-01387
• MTJRPNQAZYWTDD-UHFFFAOYSA-N
• 1-butyrylpiperidine-4-carboxylicacid
• 117704-87-7
• EN300-51652
• G29420
• SB41261
• STK873923
• AB01322320-02
• 1-butyryl-4-piperidinecarboxylic acid
• 1-butanoylpiperidine-4-carboxylic acid
• DTXSID601265392
• AKOS000158704
• SCHEMBL5221546
• CS-0216576
• BBL003636
• Z285193008
• MFCD09816262
• 1-Butyrylpiperidine-4-carboxylic acid

• Inchi： 1S/C10H17NO3/c1-2-3-9(12)11-6-4-8(5-7-11)10(13)14/h8H,2-7H2,1H3,(H,13,14)
• InChI Key： MTJRPNQAZYWTDD-UHFFFAOYSA-N
• SMILES： N1(C(=O)CCC)CCC(C(O)=O)CC1

Computed Properties

• Exact Mass: 199.12084340Da
• Monoisotopic Mass: 199.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids